Cas no 2320195-86-4 (1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine)

The compound 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine is a synthetic organic molecule with notable pharmacological properties. It exhibits high selectivity and specificity, making it a valuable tool in medicinal chemistry for drug discovery. Its unique triazole and piperidine rings confer potent biological activity, while the trifluoromethyl substituent enhances its lipophilicity, facilitating drug delivery. This compound is suitable for research in various therapeutic areas, including CNS disorders and inflammation.
1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine structure
2320195-86-4 structure
Product Name:1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine
CAS No:2320195-86-4
MF:C10H15F3N4
MW:248.248111963272
CID:5329814
Update Time:2025-07-21

1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)-
    • 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine
    • Inchi: 1S/C10H15F3N4/c11-10(12,13)9-1-4-16(5-2-9)7-8-17-6-3-14-15-17/h3,6,9H,1-2,4-5,7-8H2
    • InChI Key: MHMQQWNTJOLROV-UHFFFAOYSA-N
    • SMILES: N1(CCN2C=CN=N2)CCC(C(F)(F)F)CC1

1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6614-1362-2μmol
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
2μmol
$85.5 2023-09-07
Life Chemicals
F6614-1362-5μmol
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
5μmol
$94.5 2023-09-07
Life Chemicals
F6614-1362-10μmol
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
10μmol
$103.5 2023-09-07
Life Chemicals
F6614-1362-20μmol
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
20μmol
$118.5 2023-09-07
Life Chemicals
F6614-1362-1mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
1mg
$81.0 2023-09-07
Life Chemicals
F6614-1362-2mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
2mg
$88.5 2023-09-07
Life Chemicals
F6614-1362-3mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
3mg
$94.5 2023-09-07
Life Chemicals
F6614-1362-4mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
4mg
$99.0 2023-09-07
Life Chemicals
F6614-1362-5mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
5mg
$103.5 2023-09-07
Life Chemicals
F6614-1362-10mg
1-[2-(1H-1,2,3-triazol-1-yl)ethyl]-4-(trifluoromethyl)piperidine
2320195-86-4
10mg
$118.5 2023-09-07

1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine Related Literature

Additional information on 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine

Professional Introduction to Compound with CAS No. 2320195-86-4 and Product Name: 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine

The compound with the CAS number 2320195-86-4 and the product name 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a trifluoromethyl group and a piperidine moiety, which are well-documented for their role in enhancing metabolic stability and binding affinity in drug candidates.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms, particularly in the form of trifluoromethyl groups. The presence of such groups in drug molecules is often associated with improved pharmacokinetic properties, including increased lipophilicity and resistance to metabolic degradation. The trifluoromethyl group in 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine is strategically positioned to modulate these properties, making it an attractive scaffold for further derivatization and optimization.

The other key structural feature of this compound is the 1H-1,2,3-triazole ring. Triazole derivatives are known for their broad spectrum of biological activities, ranging from antiviral and antibacterial effects to anti-inflammatory and anticancer properties. The integration of the triazole ring into the molecular structure of this compound not only enhances its potential biological efficacy but also contributes to its overall complexity and uniqueness. This combination of a trifluoromethyl-piperidine core with a triazole moiety suggests that this compound may exhibit multiple modes of action, which could be particularly valuable in treating complex diseases.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, permeability, and bioavailability. The piperidine ring in 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine has been shown to improve oral bioavailability by enhancing passive diffusion across biological membranes. Additionally, piperidine derivatives are known for their favorable pharmacokinetic profiles, which can be attributed to their ability to undergo efficient metabolic clearance while maintaining prolonged circulation times. These characteristics make this compound a promising candidate for further investigation in preclinical and clinical settings.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The use of such cutting-edge synthetic approaches not only underscores the sophistication of modern pharmaceutical chemistry but also highlights the compound's potential as a building block for more complex drug candidates.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine and its target proteins. These studies have revealed that the trifluoromethyl-piperidine moiety interacts favorably with hydrophobic pockets in the binding site, while the triazole ring forms critical hydrogen bonds with polar residues. Such insights have guided medicinal chemists in designing analogs with enhanced binding affinity and selectivity.

In conclusion, 1-2-(1H-1,2,3-triazol-1-yl)ethyl-4-(trifluoromethyl)piperidine represents a compelling example of how structural innovation can lead to the development of novel therapeutics. Its unique combination of pharmacophoric elements—namely the trifluoromethyl group and the piperidine-triazole scaffold—positions it as a versatile intermediate for further drug discovery efforts. As research continues to uncover new biological targets and mechanisms of action, compounds like this one are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd